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For Researchers, Scientists, and Drug Development Professionals

Introduction

PSB-16131, also identified as 13-197, is a novel quinoxaline urea analog that functions as a
potent and selective inhibitor of the IkB kinase B (IKKp). IKKp is a critical kinase in the
canonical nuclear factor-kB (NF-kB) signaling pathway, a central regulator of inflammation,
immune responses, cell survival, and proliferation. By inhibiting IKK3, PSB-16131 effectively
blocks the activation of NF-kB, leading to the downregulation of various pro-inflammatory and
anti-apoptotic genes. These characteristics make PSB-16131 a promising therapeutic
candidate for a range of diseases, including cancer and inflammatory disorders.

These application notes provide a comprehensive overview of the available data on the use of
PSB-16131 in in vivo mouse models, including pharmacokinetic profiles, established dosages
in oncology models, and proposed protocols for inflammatory models.

Data Presentation
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Table 1: Pharmacokinetic Parameters of PSB-16131 (13-

197) in Mice

Parameter

Intravenous (5
mgl/kg)

Oral (50 mg/kg)

Reference

Elimination Half-life
(%)

15.7 hours

Not specified

[1]

Maximum

Concentration (Cmax)

Not specified

Not specified

[1]

Time to Cmax (Tmax)

Not applicable

Faster absorption in

mice (12-fold shorter

[1]

than rats)
Oral Bioavailability Not applicable 3.14% [1]
Plasma Protein
>99% >99% [1]

Binding

Tissue Distribution

Well-distributed to
peripheral tissues
including liver, kidney,
lung, spleen, heart,

and brain.

Detected in various
tissues up to 72 hours

post-administration.

Table 2: Reported In Vivo Dosages of PSB-16131 (13-
197) in Mouse Models
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Signaling Pathway

The primary mechanism of action of PSB-16131 is the inhibition of the canonical NF-kB

signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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